4-(aminomethyl)pyridin-3-amine Dihydrochloride
Overview
Description
4-(aminomethyl)pyridin-3-amine dihydrochloride is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. This compound is commonly referred to as 4-AP, and it is a derivative of pyridine. The chemical structure of 4-AP consists of a pyridine ring with an amino group attached to the carbon atom adjacent to the nitrogen atom. The dihydrochloride salt form of 4-AP is a white crystalline powder that is soluble in water and has a molecular weight of 209.1 g/mol.
Mechanism of Action
The mechanism of action of 4-AP is primarily through its blockade of voltage-gated potassium channels. This blockade leads to an increase in neuronal excitability and the promotion of synaptic plasticity. In cancer cells, 4-AP has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell cycle progression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-AP are diverse and depend on the specific application. In neuroscience, 4-AP has been shown to enhance synaptic plasticity and promote neuronal excitability. In cancer cells, 4-AP has been shown to induce apoptosis and inhibit cell cycle progression. Additionally, 4-AP has been shown to inhibit the activity of several enzymes, including acetylcholinesterase and butyrylcholinesterase.
Advantages and Limitations for Lab Experiments
The advantages of using 4-AP in lab experiments include its ability to enhance neuronal excitability and promote synaptic plasticity, its potential use in cancer therapy, and its ability to inhibit the activity of certain enzymes. However, the limitations of using 4-AP include its potential toxicity and the need for careful dosing to avoid adverse effects.
Future Directions
There are several future directions for research on 4-AP, including the development of new synthesis methods to improve yield and purity, the study of its potential use in the treatment of other neurological disorders, the development of new biosensors, and the study of its potential use in the development of new cancer therapies. Additionally, further research is needed to fully understand the mechanism of action of 4-AP and its potential applications in various fields of research.
Conclusion:
4-(aminomethyl)pyridin-3-amine dihydrochloride is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. Its ability to enhance neuronal excitability and promote synaptic plasticity, its potential use in cancer therapy, and its ability to inhibit the activity of certain enzymes make it a promising compound for future research. However, further research is needed to fully understand its mechanism of action and its potential applications in various fields of research.
Scientific Research Applications
4-AP has been extensively studied for its potential applications in various fields of research. In neuroscience, 4-AP has been used as a potassium channel blocker to enhance neuronal excitability and promote synaptic plasticity. This has led to its use in the study of epilepsy, multiple sclerosis, and other neurological disorders. 4-AP has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, 4-AP has been used in the development of biosensors and in the study of enzyme kinetics.
Properties
IUPAC Name |
4-(aminomethyl)pyridin-3-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3.2ClH/c7-3-5-1-2-9-4-6(5)8;;/h1-2,4H,3,7-8H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HREWBDQQRCHSNJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1CN)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50464350 |
Source
|
| Record name | 4-(aminomethyl)pyridin-3-amine Dihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50464350 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
847666-49-3 |
Source
|
| Record name | 4-(aminomethyl)pyridin-3-amine Dihydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50464350 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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